Cas no 901386-10-5 (2-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate
• CAS No: 901386-10-5
• MF: C₁₇H₂₀O₃S
• MW: 304.403903961182
• CID: 5842938
• PubChem ID: 23034176
• Update Time: 2025-06-13

2-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 901386-10-5
• EN300-37153049
• 2-(butan-2-yl)phenyl 4-methylbenzene-1-sulfonate
• SCHEMBL1827694
• 2-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C17H20O3S/c1-4-14(3)16-7-5-6-8-17(16)20-21(18,19)15-11-9-13(2)10-12-15/h5-12,14H,4H2,1-3H3
• InChI Key： LKLVXQGKPOGRBA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC=CC=1C(C)CC

Computed Properties

• Exact Mass: 304.11331567g/mol
• Monoisotopic Mass: 304.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate

Recent Advances in the Study of 2-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate (CAS: 901386-10-5)

2-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate (CAS: 901386-10-5) is a sulfonate ester compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its physicochemical properties, synthetic pathways, and biological activities, shedding light on its utility in medicinal chemistry.

One of the key areas of interest is the role of 2-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate in the synthesis of novel sulfonamide derivatives. Sulfonamides are a well-known class of compounds with diverse pharmacological activities, including antibacterial, antiviral, and anticancer properties. Researchers have demonstrated that the sulfonate ester moiety in this compound can serve as a versatile building block for the development of sulfonamide-based drugs, offering enhanced stability and bioavailability compared to traditional sulfonamide precursors.

In a recent study published in the Journal of Medicinal Chemistry, researchers utilized 2-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate as a key intermediate in the synthesis of a series of sulfonamide derivatives targeting carbonic anhydrase enzymes. The study reported that the compound exhibited excellent reactivity under mild conditions, enabling efficient coupling with various amines to yield high-purity sulfonamides. The resulting derivatives showed promising inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer.

Another significant development involves the exploration of 2-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate in prodrug design. Prodrugs are pharmacologically inactive compounds that are metabolized into active drugs in vivo. The sulfonate ester group in this compound has been leveraged to mask polar functional groups in drug molecules, thereby improving their pharmacokinetic properties. For instance, a recent patent application disclosed the use of this compound in the prodrug formulation of a poorly water-soluble anticancer agent, resulting in enhanced oral bioavailability and reduced side effects.

Beyond its applications in drug synthesis, 2-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate has also been investigated for its potential as a chemical probe in biological studies. Its ability to selectively modify proteins and other biomolecules has made it a valuable tool for studying enzyme mechanisms and protein-ligand interactions. A study published in ACS Chemical Biology highlighted its use in the covalent labeling of serine hydrolases, providing insights into the enzymatic activity of this protein family.

Despite these advancements, challenges remain in the large-scale production and application of 2-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate. Issues such as scalability, cost-effectiveness, and environmental impact of its synthesis need to be addressed to facilitate its broader adoption in the pharmaceutical industry. Ongoing research is focused on optimizing synthetic routes and exploring greener alternatives to traditional methods.

In conclusion, 2-(Butan-2-yl)phenyl 4-methylbenzene-1-sulfonate (CAS: 901386-10-5) represents a promising compound with multifaceted applications in chemical biology and drug development. Its versatility as a synthetic intermediate, prodrug component, and chemical probe underscores its potential to contribute to the discovery of new therapeutic agents. Future research will likely focus on expanding its utility and addressing current limitations, paving the way for its integration into mainstream pharmaceutical workflows.